4,6-Dichloro-7-iodoindan-1-ol

• Molecular Formula: C9H7Cl2IO
• Molecular Weight: 328.96 g/mol
• IUPAC Name: 4,6-dichloro-7-iodo-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C9H7Cl2IO/c10-5-3-6(11)9(12)8-4(5)1-2-7(8)13/h3,7,13H,1-2H2
• InChI Key: RGHFXLXAXALFCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1O)C(=C(C=C2Cl)Cl)I

Description

4,6-Dichloro-7-iodoindan-1-ol is a useful research compound. Its molecular formula is C9H7Cl2IO and its molecular weight is 328.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,6-Dichloro-7-iodoindan-1-one (14.71 g., 45 mmoles) was suspended and partially dissolved in ethanol (140 ml). Sodium borohydride (1.70 g., 45 mmoles) was added and the mixture was stirred for 50 minutes. Aqueous sodium hydroxide 20% (w/v) (40 ml) was added and stirred for 10 minutes. The reaction mixture was poured into 700 mL of ice-water with vigorous stirring. The crystals were collected, washed with water, sucked dry and dried in a vacuum oven at 50° C. overnight to give 14.08 g of the title compound, mp 95°-100° C. Recrystallization from acetonitrile gave material with mp 99°-102° C.